Cas no 2138209-07-9 ((4-methylidenecyclohexyl)methanesulfonyl chloride)

• Product Name: (4-methylidenecyclohexyl)methanesulfonyl chloride
• CAS No: 2138209-07-9
• MF: C₈H₁₃ClO₂S
• MW: 208.705620527267
• CID: 6215508
• PubChem ID: 165872806
• Update Time: 2025-10-19

(4-methylidenecyclohexyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-methylidenecyclohexyl)methanesulfonyl chloride
• 2138209-07-9
• EN300-1120638

• Inchi： 1S/C8H13ClO2S/c1-7-2-4-8(5-3-7)6-12(9,10)11/h8H,1-6H2
• InChI Key： OFQWAGJSQKPIGX-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(=C)CC1)(=O)=O

Computed Properties

• Exact Mass: 208.0324785g/mol
• Monoisotopic Mass: 208.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-methylidenecyclohexyl)methanesulfonyl chloride

Introduction to (4-methylidenecyclohexyl)methanesulfonyl chloride (CAS No. 2138209-07-9)

(4-methylidenecyclohexyl)methanesulfonyl chloride, with the CAS number 2138209-07-9, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound is characterized by its cyclohexyl ring with a methylidene group and a methanesulfonyl chloride functional group, which endows it with distinctive reactivity and utility.

The chemical structure of (4-methylidenecyclohexyl)methanesulfonyl chloride is of particular interest to researchers due to its potential as an intermediate in the synthesis of complex molecules. The presence of the methanesulfonyl chloride group makes it a versatile reagent for various chemical transformations, including nucleophilic substitution reactions and the formation of sulfonamides. These properties have led to its use in the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the importance of (4-methylidenecyclohexyl)methanesulfonyl chloride in the synthesis of bioactive compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of new anti-inflammatory agents. The researchers found that the unique structure of (4-methylidenecyclohexyl)methanesulfonyl chloride allows for the efficient synthesis of compounds with improved pharmacological properties, such as enhanced solubility and reduced toxicity.

In addition to its applications in pharmaceutical research, (4-methylidenecyclohexyl)methanesulfonyl chloride has also shown promise in materials science. A 2022 study published in Advanced Materials reported the use of this compound in the development of novel polymers with enhanced mechanical properties. The researchers utilized the reactivity of the methanesulfonyl chloride group to create polymers with tailored functionalities, which could have applications in areas such as drug delivery systems and tissue engineering.

The synthesis of (4-methylidenecyclohexyl)methanesulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-methylidenecyclohexylmethanol with thionyl chloride, followed by further functionalization steps. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production.

The safety and handling of (4-methylidenecyclohexyl)methanesulfonyl chloride are important considerations for researchers working with this compound. It is recommended to handle this material under inert conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, (4-methylidenecyclohexyl)methanesulfonyl chloride (CAS No. 2138209-07-9) is a valuable compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an essential intermediate for the synthesis of bioactive compounds and advanced materials. Ongoing research continues to explore new uses for this compound, further solidifying its importance in the scientific community.